Cas no 62124-53-2 (Oxazole, 4-ethyl-2-(methylsulfinyl)-)

• Product Name: Oxazole, 4-ethyl-2-(methylsulfinyl)-
• CAS No: 62124-53-2
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• CID: 457176
• PubChem ID: 21329711
• Update Time: 2025-04-19

Oxazole, 4-ethyl-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-ethyl-2-(methylsulfinyl)-
• 4-ethyl-2-methylsulfinyl-1,3-oxazole
• 4-Ethyl-2-(methanesulfinyl)-1,3-oxazole
• 62124-53-2
• SCHEMBL11527381
• DTXSID70612513

• Inchi： 1S/C6H9NO2S/c1-3-5-4-9-6(7-5)10(2)8/h4H,3H2,1-2H3
• InChI Key： NOXOKDZRWNZBPP-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC(=CO1)CC)=O

Computed Properties

• Exact Mass: 159.03547
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.1